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Compound of Interest

Compound Name: N-Acetyltyramine Glucuronide-d3

Cat. No.: B12430303 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, metabolic

fate, and analytical applications of N-Acetyltyramine Glucuronide-d3. It is intended for

researchers, scientists, and drug development professionals engaged in pharmacology,

toxicology, and diagnostics.

Core Chemical Properties
N-Acetyltyramine Glucuronide-d3 is the deuterated form of N-Acetyltyramine Glucuronide, a

primary metabolite of N-acetyltyramine. Its isotopic labeling makes it an ideal internal standard

for quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS).

Property Value Reference

CAS Number 1429623-59-5 [1][2]

Molecular Formula C16H18D3NO8 [1][3]

Molecular Weight 358.36 g/mol [3]

Storage Conditions

Short-term (1-2 weeks) at

-4°C; Long-term (1-2 years) at

-20°C.

[1]

Metabolic Pathway of N-Acetyltyramine
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N-acetyltyramine is a derivative of the biogenic amine tyramine and plays a significant role in

various biological processes. In vertebrates, its primary metabolic pathway involves a phase II

detoxification process known as glucuronidation. This reaction, catalyzed by UDP-

glucuronosyltransferases (UGTs), conjugates N-acetyltyramine with glucuronic acid to form N-

acetyltyramine-O-glucuronide (NATOG). This process increases the water solubility of the

compound, facilitating its excretion from the body.[4][5][6]

The biosynthesis of N-acetyltyramine itself originates from the amino acid L-tyrosine. L-tyrosine

is first decarboxylated by tyrosine decarboxylase to form tyramine. Subsequently, tyramine is

N-acetylated by an N-acetyltransferase to yield N-acetyltyramine.[4][7]
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Biosynthesis of N-Acetyltyramine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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